4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid

• IUPAC Name: 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid
• InChI: InChI=1S/C13H13NO2S/c1-3-11-12(14-8(2)17-11)9-4-6-10(7-5-9)13(15)16/h4-7H,3H2,1-2H3,(H,15,16)
• InChI Key: UYTYAJUOCGXJQA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=C(S1)C)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C13H13NO2S
• Molecular Weight: 247.31 g/mol

Description

4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid is a compound that features a thiazole ring, which is a five-membered ring containing three carbon atoms, one sulfur atom, and one nitrogen atom. This compound is of interest due to its potential biological activities and applications in various fields such as chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid typically involves the formation of the thiazole ring followed by the attachment of the benzoic acid moiety. One common method involves the condensation of thioamides with α-haloketones to form the thiazole ring. For example, the reaction of thioformamide with bromoacetopropanol can yield a thiazole derivative .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid can undergo various chemical reactions, including:

Oxidation: The thiazole ring can be oxidized under specific conditions.

Reduction: Reduction reactions can modify the functional groups attached to the thiazole ring.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the reactive positions on the thiazole ring.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various nucleophiles and electrophiles for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the thiazole ring can yield sulfoxides or sulfones, while substitution reactions can introduce various functional groups onto the thiazole ring.

Scientific Research Applications

4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid has several scientific research applications:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Medicine: The compound is investigated for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: It can be used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid involves its interaction with specific molecular targets. The thiazole ring can bind to enzymes and receptors, modulating their activity. For example, thiazole derivatives have been shown to interact with topoisomerase II, leading to DNA double-strand breaks and cell death .

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other thiazole derivatives such as:

Sulfathiazole: An antimicrobial drug.

Ritonavir: An antiretroviral drug.

Abafungin: An antifungal drug.

Uniqueness

4-(5-ethyl-2-methyl-1,3-thiazol-4-yl)benzoic acid is unique due to its specific substitution pattern on the thiazole ring, which can confer distinct biological activities and chemical reactivity compared to other thiazole derivatives.